Cas no 1025055-88-2 (4-(3-ethynylphenyl)-1H-pyrazole)

• Product Name: 4-(3-ethynylphenyl)-1H-pyrazole
• CAS No: 1025055-88-2
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 5782763
• PubChem ID: 165641177
• Update Time: 2025-06-12

4-(3-ethynylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenyl)-1H-pyrazole
• 1025055-88-2
• EN300-1755712

• Inchi： 1S/C11H8N2/c1-2-9-4-3-5-10(6-9)11-7-12-13-8-11/h1,3-8H,(H,12,13)
• InChI Key： ZQNVVRVZVHTDQH-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-ethynylphenyl)-1H-pyrazole

4-(3-Ethynylphenyl)-1H-Pyrazole: An Overview of a Promising Compound (CAS No. 1025055-88-2)

4-(3-Ethynylphenyl)-1H-pyrazole (CAS No. 1025055-88-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4-(3-ethynylphenyl)-1H-pyrazole.

Chemical Structure and Properties

4-(3-Ethynylphenyl)-1H-pyrazole is characterized by its unique molecular structure, which includes a pyrazole ring and an ethynyl group attached to a phenyl ring. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, imparts significant stability and reactivity to the molecule. The presence of the ethynyl group (C≡CH) adds further reactivity and versatility, making it an attractive building block for various chemical syntheses.

The compound has a molecular formula of C₁₀H₈N₂ and a molecular weight of 164.19 g/mol. It is typically obtained as a white crystalline solid with a melting point of around 135-137°C. The solubility of 4-(3-ethynylphenyl)-1H-pyrazole in common organic solvents such as ethanol, methanol, and dichloromethane is moderate, which facilitates its use in various chemical reactions.

Synthesis Methods

The synthesis of 4-(3-ethynylphenyl)-1H-pyrazole can be achieved through several routes, each with its own advantages and limitations. One of the most common methods involves the reaction of 3-ethynylbenzaldehyde with hydrazine hydrate followed by cyclization to form the pyrazole ring. This method is straightforward and yields high purity products.

An alternative approach involves the Sonogashira coupling reaction between 3-bromobenzaldehyde and terminal acetylene in the presence of palladium catalysts. This method is particularly useful for preparing substituted derivatives of 4-(3-ethynylphenyl)-1H-pyrazole, as it allows for the introduction of various functional groups at the ethynyl position.

Biological Activities and Applications

4-(3-Ethynylphenyl)-1H-pyrazole has shown promising biological activities in several areas, including anti-inflammatory, anti-cancer, and anti-microbial properties. Recent studies have highlighted its potential as a lead compound for drug development.

In anti-inflammatory research, 4-(3-ethynylphenyl)-1H-pyrazole has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In cancer research, this compound has demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and inhibition of cell cycle progression.

Analytical Techniques

The characterization of 4-(3-ethynylphenyl)-1H-pyrazole can be achieved using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms within the molecule.

Mass spectrometry is useful for confirming the molecular weight and identifying any impurities or side products present in the sample. Infrared spectroscopy can be used to identify specific functional groups within the molecule, such as the C≡C bond in the ethynyl group.

Current Research Trends

The ongoing research on 4-(3-ethynylphenyl)-1H-pyrazole is focused on optimizing its biological activities and exploring new applications. One area of interest is the development of prodrugs based on this compound to improve its pharmacokinetic properties and reduce side effects.

In addition, there is growing interest in using click chemistry reactions to modify the ethynyl group for targeted drug delivery applications. The copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is particularly suitable for this purpose due to its high efficiency and selectivity.

Safety Considerations

Conclusion

4-(3-Ethynylphenyl)-1H-pyrazole (CAS No. 1025055-88-2) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure, versatile synthesis methods, and diverse biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, contributing to advancements in medicine and materials science.